Cas no 612499-42-0 (3-Methyl-1-phenylbutan-1-amine)
612499-42-0 structure
Product Name:3-Methyl-1-phenylbutan-1-amine
CAS No:612499-42-0
MF:C11H17N
MW:163.259382963181
CID:2677242
PubChem ID:4961833
Update Time:2025-04-21
3-Methyl-1-phenylbutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-METHYL-1-PHENYLBUTAN-1-AMINE
- 612499-42-0
- benzene, (1-amino-3-methyl)butyl-
- Z85929891
- ZTLDKBMTEANJRD-UHFFFAOYSA-N
- DTXCID10357799
- EN300-12272
- SB76468
- AKOS000122975
- NCGC00322369-01
- HMS1748L06
- 3-METHYL-1-PHENYL-BUTYLAMINE
- MFCD06385605
- STK873753
- SCHEMBL5914545
- 3-Methyl-1-phenylbutylamine
- ALBB-027102
- AKOS016842310
- 42290-97-1
- DTXSID00406947
- AB01106507-03
- Y11320
- CS-0154248
- 3-Methyl-1-phenylbutylamine HCl
- 3-Methyl-1-phenylbutan-1-amine
-
- Inchi: 1S/C11H17N/c1-9(2)8-11(12)10-6-4-3-5-7-10/h3-7,9,11H,8,12H2,1-2H3
- InChI Key: ZTLDKBMTEANJRD-UHFFFAOYSA-N
- SMILES: NC(C1C=CC=CC=1)CC(C)C
Computed Properties
- Exact Mass: 163.136099547Da
- Monoisotopic Mass: 163.136099547Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26Ų
3-Methyl-1-phenylbutan-1-amine Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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